Cas no 104737-07-7 (1,2,3,4-tetrahydro-2-methyl-8-Isoquinolinecarbonitrile)

• Product name: 1,2,3,4-tetrahydro-2-methyl-8-Isoquinolinecarbonitrile
• CAS No: 104737-07-7
• MF: C₁₁H₁₂N₂
• MW: 172.22638
• CID: 1097431
• PubChem ID: 13529922

1,2,3,4-tetrahydro-2-methyl-8-Isoquinolinecarbonitrile Chemical and Physical Properties

Names and Identifiers

• 1,2,3,4-tetrahydro-2-methyl-8-Isoquinolinecarbonitrile
• 2-Methyl-1,2,3,4-tetrahydroisoquinoline-8-carbonitrile
• SCHEMBL19697711
• 104737-07-7

• Inchi： InChI=1S/C11H12N2/c1-13-6-5-9-3-2-4-10(7-12)11(9)8-13/h2-4H,5-6,8H2,1H3
• InChI Key： KMJTVCSGZCTHBY-UHFFFAOYSA-N
• SMILES： CN1CCC2=C(C1)C(=CC=C2)C#N

Computed Properties

• Exact Mass: 172.100048391g/mol
• Monoisotopic Mass: 172.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27Ų
• XLogP3: 1.5